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Compound of Interest

Compound Name: Trifluoroacetonitrile

Cat. No.: B1584977 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of reactive

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the use of Trifluoroacetonitrile, ensuring the protection of personnel

and the integrity of your research.

Trifluoroacetonitrile is a colorless gas that is fatal if inhaled and can explode if heated as it is

a gas under pressure.[1][2][3] Adherence to strict safety protocols is non-negotiable.

Hazard Summary
Hazard Statement GHS Classification

H280: Contains gas under pressure; may

explode if heated
Gases under pressure

H330: Fatal if inhaled Acute toxicity, Inhalation (Category 2)

Personal Protective Equipment (PPE)
Proper personal protective equipment is the first line of defense against exposure to

Trifluoroacetonitrile. The following PPE is mandatory when handling this substance.[1][2]
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PPE Category Specification

Eye/Face Protection
Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US).[1][2]

Skin Protection

Fire/flame resistant and impervious clothing.[1]

[2] Chemical impermeable gloves (must be

inspected prior to use).[1][2]

Respiratory Protection

A full-face respirator is necessary if exposure

limits are exceeded or if irritation or other

symptoms are experienced.[1][2] In case of

inadequate ventilation, wear respiratory

protection.[1][2] For firefighting, a self-contained

breathing apparatus is required.[1][2]

Operational Plan for Handling Trifluoroacetonitrile
This step-by-step guide outlines the procedures for the safe handling of Trifluoroacetonitrile
from receipt to disposal.

Preparation and Engineering Controls
Ventilation: Always handle Trifluoroacetonitrile in a well-ventilated area, such as a certified

chemical fume hood.[1][2][3]

Emergency Equipment: Ensure that an emergency eyewash station and safety shower are

readily accessible in the immediate work area.

Ignition Sources: Remove all sources of ignition, including sparks, open flames, and hot

surfaces. Use non-sparking tools.[1][2]

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[1][2][3]

Keep it away from incompatible materials and foodstuff containers.[1]

Handling Procedures
Personnel Training: All personnel handling Trifluoroacetonitrile must be thoroughly trained

on its hazards and the proper handling procedures.
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Donning PPE: Before handling, put on all required personal protective equipment as

specified in the table above.

Container Inspection: Inspect the container for any damage or leaks before use.

Dispensing: When dispensing, avoid the formation of dust and aerosols.[1][3]

Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in the work

area.

Accidental Release Measures
In the event of a spill or leak, follow these procedures immediately:

Evacuate: Evacuate all personnel from the affected area to a safe location, upwind of the

spill if possible.[1][2]

Ventilate: Ensure adequate ventilation in the spill area.[1][2]

Containment: If it is safe to do so, prevent further leakage or spillage. Do not let the chemical

enter drains.[1][2]

Cleanup: Use appropriate tools and materials to collect and arrange for disposal. Adhered or

collected material should be promptly disposed of in accordance with regulations.[1][2]

First Aid Measures
Immediate medical attention is critical in case of exposure.

Inhalation: If inhaled, immediately move the person to fresh air. If breathing is difficult,

provide oxygen. If the person is not breathing, give artificial respiration. Do not use mouth-to-

mouth resuscitation. Seek immediate emergency medical help.[1][2]

Skin Contact: In case of skin contact, immediately take off all contaminated clothing. Wash

the affected area with soap and plenty of water. Consult a doctor.[1][2]

Eye Contact: If the substance gets into the eyes, rinse with pure water for at least 15 minutes

and consult a doctor.[1][2]
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Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Never give

anything by mouth to an unconscious person. Call a doctor or Poison Control Center

immediately.[1][2]

Disposal Plan
Proper disposal of Trifluoroacetonitrile and its containers is crucial to prevent environmental

contamination and ensure safety.

Chemical Disposal: The material can be disposed of by a licensed chemical destruction plant

or through controlled incineration with flue gas scrubbing.[1][4] Do not contaminate water,

foodstuffs, feed, or seed by storage or disposal. Do not discharge into sewer systems.[1]

Contaminated Packaging: Containers can be triple-rinsed (or equivalent) and offered for

recycling or reconditioning. Alternatively, the packaging can be punctured to make it

unusable for other purposes and then disposed of in a sanitary landfill. Combustible

packaging materials can be disposed of through controlled incineration with flue gas

scrubbing.[1]

Visualized Workflows
To further clarify the procedural flow, the following diagrams illustrate the key processes for

handling Trifluoroacetonitrile.
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Caption: Standard Operating Procedure for Trifluoroacetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.capotchem.cn/doc/msds_353-85-5.do
https://www.benchchem.com/product/b1584977#personal-protective-equipment-for-handling-trifluoroacetonitrile
https://www.benchchem.com/product/b1584977#personal-protective-equipment-for-handling-trifluoroacetonitrile
https://www.benchchem.com/product/b1584977#personal-protective-equipment-for-handling-trifluoroacetonitrile
https://www.benchchem.com/product/b1584977#personal-protective-equipment-for-handling-trifluoroacetonitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1584977?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

